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Compound of Interest

Compound Name: Sodium feredetate

Cat. No.: B130795 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information on the preparation, storage, and troubleshooting of sodium feredetate (Sodium

Iron EDTA) stock solutions to ensure experimental consistency and accuracy.

Frequently Asked Questions (FAQs)
Q1: What are the ideal storage conditions for sodium feredetate stock solutions? A1: For

short-term storage (days to weeks), solutions should be kept in a dry, dark place at 0 - 4°C[1].

For long-term storage (months to years), storing the solution at -20°C is recommended[1]. It is

critical to protect solutions from light to prevent photodegradation[2]. Using amber or opaque

containers is advisable.

Q2: What is the expected shelf-life of a sodium feredetate stock solution? A2: While the solid

powder can be stable for over three years if stored properly, the stability of aqueous stock

solutions is shorter and highly dependent on storage conditions[1]. When stored protected from

light and refrigerated, solutions can be stable for weeks. However, for sensitive applications,

preparing fresh solutions is always the best practice.

Q3: What are the visible signs of degradation in a stock solution? A3: The primary signs of

degradation are a change in color and the formation of a precipitate. A fresh solution of sodium
feredetate is typically a yellow or yellowish-brown color[3][4]. A shift to a darker brown or

reddish-brown hue, or the appearance of cloudiness or solid particles, indicates potential

degradation and precipitation of iron hydroxides[5].
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Q4: How does pH affect the stability of the solution? A4: The pH is a critical factor for stability.

Sodium feredetate (Fe-EDTA) is most stable in a slightly acidic to neutral pH range. A 1% w/v

solution should have a pH between 4.0 and 6.5[3][4]. Above pH 7.0, the chelate becomes less

stable, and iron can begin to precipitate as insoluble ferric hydroxides, reducing the solution's

efficacy[5][6].

Q5: Is the solution sensitive to light? A5: Yes, Fe-EDTA chelates are sensitive to light[5].

Exposure to light, particularly direct sunlight, can cause photo-reductive dissociation of the iron-

EDTA complex, degrading the product[7]. Losses of up to 35% have been observed in solutions

stored in clear bottles exposed to sunlight for several weeks[2].

Q6: What are the hazardous decomposition products? A6: Under conditions of fire or extreme

heat, hazardous decomposition products can include carbon oxides, nitrogen oxides (NOx),

sodium oxides, and iron oxides[3][8]. However, under normal storage and handling, this is not a

concern.

Troubleshooting Guide
This section addresses specific problems you may encounter with your sodium feredetate
stock solutions.

Problem 1: The solution's color has darkened significantly.

Possible Cause: This may be due to a shift in pH to the alkaline range, causing the formation

of iron (oxyhydr)oxides, or it could be a sign of oxidation.

Recommended Action:

Check the pH of the solution. If it is above 7.0, the solution has likely begun to degrade.

Ensure the solution has been continuously protected from light.

For critical experiments, it is safest to discard the solution and prepare a fresh stock.

Problem 2: A precipitate has formed in the solution.

Possible Cause: Precipitation is most commonly caused by the hydrolysis of iron at an

alkaline pH (typically >7.0), forming insoluble iron hydroxide[5][6]. This indicates the chelate
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is no longer stable and free iron is present.

Recommended Action:

Do not use the solution. The concentration of active, chelated iron is no longer reliable.

Review your preparation protocol. Ensure the water or buffer used for dissolution is within

the appropriate pH range (4.0-6.5)[4].

Prepare a fresh solution using a validated protocol and high-purity water.

Problem 3: Experimental results are inconsistent when using an older stock solution.

Possible Cause: Gradual degradation, even if not visible, can lower the effective

concentration of the Fe-EDTA complex. This can be due to slow hydrolysis,

photodegradation, or interactions with container materials over time.

Recommended Action:

Qualify your stock solution before use. Perform a concentration check using a reliable

analytical method, such as the titrimetric assay detailed in the "Experimental Protocols"

section below.

If the concentration has deviated significantly from the expected value, discard the stock.

Implement a policy to prepare fresh stock solutions at regular intervals (e.g., monthly) for

sensitive applications.

Data Presentation: Storage and Stability
The following table summarizes the recommended conditions for storing sodium feredetate as

a solid and in aqueous stock solutions.
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Parameter Solid Compound Storage
Aqueous Stock Solution
Storage

Temperature

Short-Term (days-weeks): 0-

4°C[1]Long-Term (months-

years): -20°C[1]

Short-Term (days-weeks): 0-

4°C[1]Long-Term (months):

-20°C[1]

Light Store in the dark[1]

Critical: Protect from all light[2]

[5]. Use amber or opaque

containers.

Atmosphere

Keep container tightly closed

and dry[8][9]. The material is

hygroscopic[3][4].

Store in a tightly sealed

container to prevent

evaporation and

contamination.

pH Not applicable
Maintain pH between 4.0 and

6.5 for optimal stability[3][4].

Expected Stability >3 years if stored properly[1]

Weeks to months, highly

dependent on conditions.

Prepare fresh for best results.

Experimental Protocols
Protocol 1: Assay for Sodium Feredetate Concentration (Titrimetric
Method)
This method is adapted from the British Pharmacopoeia assay and determines the

concentration of iron(III) in the complex[4].

A. Reagents and Equipment:

Sodium Feredetate solution (sample)

Deionized water

Hydrochloric acid (concentrated)

Potassium iodide (KI), solid
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0.1 M Sodium thiosulphate (Na₂S₂O₃), standardized solution

Starch mucilage indicator

Iodine flask (250 mL)

Burette (50 mL)

Analytical balance

Pipettes and graduated cylinders

B. Procedure:

Accurately weigh or pipette a sample of the stock solution containing approximately 1 g of

sodium feredetate into a 250 mL iodine flask.

Add 40 mL of deionized water to dissolve/dilute the sample.

Carefully add 20 mL of concentrated hydrochloric acid and 3 g of potassium iodide to the

flask.

Immediately close the flask and swirl gently to mix.

Allow the flask to stand in the dark for 5 minutes. The reaction liberates iodine from the

iodide in the presence of iron(III).

Titrate the liberated iodine with standardized 0.1 M sodium thiosulphate solution.

As the yellow-brown color of the iodine fades to a pale straw color, add 2 mL of starch

mucilage indicator. The solution will turn a deep blue-black.

Continue the titration dropwise until the blue-black color disappears, leaving the solution's

original pale yellow-green color. Record the volume of titrant used.

Perform a blank titration using the same procedure but without the sodium feredetate
sample.
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Calculate the concentration of sodium feredetate. Each mL of 0.1 M sodium thiosulphate is

equivalent to a specific amount of sodium feredetate (refer to your substance's certificate of

analysis for the exact equivalency factor).

Visualizations
Diagrams of Workflows and Logic

Stock Solution Preparation & QC Workflow

Weigh Solid Sodium Feredetate

Dissolve in High-Purity Water/Buffer (pH 4.0-6.5)

Mix Thoroughly Until Fully Dissolved

Sterile Filter (Optional, for cell culture)

Store in Sterile, Light-Protected Container at 2-8°C or -20°C

Perform QC Check (e.g., pH measurement, Titration Assay)

Solution Ready for Experimental Use
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Click to download full resolution via product page

Caption: Workflow for preparing and storing sodium feredetate stock solutions.

Troubleshooting Logic for Stock Solutions

Issue Observed with Stock Solution?

Precipitate or Cloudiness Observed?

Significant Color Darkening?

No

Cause: pH likely > 7.0, causing Iron Hydroxide precipitation.

Yes

No

Cause: pH shift, oxidation, or photodegradation.

Yes

Action: Discard solution. Review preparation protocol.

Action: Check pH. Prepare fresh solution for critical work.

Click to download full resolution via product page

Caption: Decision tree for troubleshooting common sodium feredetate solution issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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